Cas no 1823960-93-5 (Imidazo[2,1-b]thiazole-5-methanol, 2-methyl-6-(trifluoromethyl)-)

• Product Name: Imidazo[2,1-b]thiazole-5-methanol, 2-methyl-6-(trifluoromethyl)-
• CAS No: 1823960-93-5
• MF: C₈H₇F₃N₂OS
• MW: 236.214190721512
• CID: 5211286
• Update Time: 2025-08-03

Imidazo[2,1-b]thiazole-5-methanol, 2-methyl-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Imidazo[2,1-b]thiazole-5-methanol, 2-methyl-6-(trifluoromethyl)-

• Inchi： 1S/C8H7F3N2OS/c1-4-2-13-5(3-14)6(8(9,10)11)12-7(13)15-4/h2,14H,3H2,1H3
• InChI Key： BXEOCTUDHVVDMQ-UHFFFAOYSA-N
• SMILES： S1C(C)=CN2C(CO)=C(C(F)(F)F)N=C12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on Imidazo[2,1-b]thiazole-5-methanol, 2-methyl-6-(trifluoromethyl)-

Research Brief on Imidazo[2,1-b]thiazole-5-methanol, 2-methyl-6-(trifluoromethyl)- (CAS: 1823960-93-5)

Imidazo[2,1-b]thiazole-5-methanol, 2-methyl-6-(trifluoromethyl)- (CAS: 1823960-93-5) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to the imidazothiazole family, which is known for its diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a trifluoromethyl group in its structure enhances its metabolic stability and bioavailability, making it a promising candidate for further pharmacological studies.

Recent studies have focused on the synthesis and biological evaluation of Imidazo[2,1-b]thiazole-5-methanol derivatives. A 2023 publication in the Journal of Medicinal Chemistry reported the successful synthesis of this compound via a multi-step reaction pathway, highlighting its high yield and purity. The study also explored its inhibitory effects on specific kinase enzymes, which are implicated in various cancer pathways. Preliminary in vitro assays demonstrated potent activity against certain cancer cell lines, suggesting its potential as a lead compound for anticancer drug development.

In addition to its anticancer properties, research has also investigated the compound's role in modulating immune responses. A 2022 study published in Bioorganic & Medicinal Chemistry Letters revealed that Imidazo[2,1-b]thiazole-5-methanol derivatives exhibit significant immunomodulatory effects by targeting key signaling pathways involved in inflammation. These findings open new avenues for the development of novel anti-inflammatory agents, particularly for autoimmune diseases such as rheumatoid arthritis and multiple sclerosis.

The pharmacokinetic profile of Imidazo[2,1-b]thiazole-5-methanol, 2-methyl-6-(trifluoromethyl)- has also been a subject of interest. A recent preclinical study evaluated its absorption, distribution, metabolism, and excretion (ADME) properties, revealing favorable oral bioavailability and moderate plasma protein binding. These characteristics, combined with its low toxicity profile in animal models, underscore its potential as a viable drug candidate. Further optimization of its physicochemical properties is currently underway to enhance its therapeutic efficacy.

Despite these promising findings, challenges remain in the clinical translation of Imidazo[2,1-b]thiazole-5-methanol derivatives. Issues such as off-target effects and potential drug-drug interactions need to be addressed through rigorous preclinical and clinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the development of this compound and its derivatives into clinically viable therapeutics.

In conclusion, Imidazo[2,1-b]thiazole-5-methanol, 2-methyl-6-(trifluoromethyl)- (CAS: 1823960-93-5) represents a versatile scaffold with significant potential in drug discovery. Its diverse biological activities, coupled with favorable pharmacokinetic properties, make it a compelling candidate for further investigation. Future research should focus on elucidating its mechanism of action, optimizing its structure-activity relationships, and advancing it through the drug development pipeline.